N-[3-(2-methoxyethoxy)phenyl]-N'-phenylurea

• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• IUPAC Name: 1-[3-(2-methoxyethoxy)phenyl]-3-phenylurea
• InChI: InChI=1S/C16H18N2O3/c1-20-10-11-21-15-9-5-8-14(12-15)18-16(19)17-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H2,17,18,19)
• InChI Key: WFUBKIADHPBUCJ-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=CC(=C1)NC(=O)NC2=CC=CC=C2

Description

N-[3-(2-methoxyethoxy)phenyl]-N'-phenylurea, also known as MEPU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields including medicine, agriculture, and industry. MEPU is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 308.38 g/mol. In

Mechanism of Action

The mechanism of action of N-[3-(2-methoxyethoxy)phenyl]-N'-phenylurea is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain. This compound has also been shown to reduce the growth of cancer cells and induce apoptosis. In addition, this compound has been shown to have herbicidal properties and can selectively inhibit the growth of certain plant species.

Advantages and Limitations for Lab Experiments

N-[3-(2-methoxyethoxy)phenyl]-N'-phenylurea has several advantages for lab experiments. It is easy to synthesize and has a high purity. This compound is also stable under normal laboratory conditions. However, this compound has some limitations for lab experiments. It is relatively insoluble in water, which can limit its application in certain experiments. In addition, this compound can be toxic to some cell lines and can cause cell death at high concentrations.

Future Directions

There are several future directions for the study of N-[3-(2-methoxyethoxy)phenyl]-N'-phenylurea. One potential direction is to investigate the potential application of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study the mechanism of action of this compound in more detail to better understand its pharmacological effects. Furthermore, the development of new synthesis methods for this compound could lead to the production of more efficient and cost-effective herbicides.

Synthesis Methods

The synthesis of N-[3-(2-methoxyethoxy)phenyl]-N'-phenylurea involves the reaction of phenyl isocyanate with 2-methoxyethanol in the presence of a base such as potassium carbonate. The resulting intermediate product is then reacted with aniline to produce this compound. The yield of this compound can be improved by optimizing the reaction conditions such as temperature, reaction time, and the molar ratio of reactants.

Scientific Research Applications

N-[3-(2-methoxyethoxy)phenyl]-N'-phenylurea has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, this compound has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. This compound has also been studied for its potential application in the treatment of Alzheimer's disease and Parkinson's disease. In the field of agriculture, this compound has been shown to have herbicidal properties and can be used as a selective herbicide. This compound has also been studied for its potential application in the field of industry as a corrosion inhibitor.